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Compound of Interest

Methyl 2-amino-5-
Compound Name: _
propylthiophene-3-carboxylate

Cat. No.: B182007

A comprehensive technical guide on Methyl 2-amino-5-propylthiophene-3-carboxylate and
its close analog, Methyl 2-amino-5-methylthiophene-3-carboxylate, designed for researchers,
scientists, and professionals in drug development.

Executive Summary

This technical guide provides a detailed overview of Methyl 2-amino-5-propylthiophene-3-
carboxylate and its closely related, well-documented analog, Methyl 2-amino-5-
methylthiophene-3-carboxylate. Due to the limited availability of specific data for the propyl
derivative, this document focuses on the synthesis, properties, and applications of the methyl
analog as a representative compound of this class. The information presented is intended to
support research and development activities in medicinal chemistry and materials science.

While a specific CAS number for Methyl 2-amino-5-propylthiophene-3-carboxylate is not
readily available in public databases, the CAS number for the closely related Methyl 2-amino-5-
methylthiophene-3-carboxylate is 19369-53-0.[1][2][3]

Physicochemical Properties

The quantitative data for Methyl 2-amino-5-methylthiophene-3-carboxylate is summarized in
the table below. This information is crucial for understanding the compound's physical and
chemical behavior.
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Property Value Reference
CAS Number 19369-53-0 [1][2][3]
Molecular Formula C7HaNO:2S [1]
Molecular Weight 171.22 g/mol [1]
Appearance Solid [1]

Purity >98% [1]

InChl=1S/C7HINO2S/c1-4-3-
InChl 5(6(8)11-4)7(9)10- [1]
2/h3H,8H2,1-2H3

GHPDMFBHITXJAZ-
INChl Key [1]
UHFFFAOYSA-N

SMILES CC1=CC(=C(S1)N)C(=0)OC

Synthesis and Experimental Protocols

The synthesis of 2-aminothiophene-3-carboxylates is often achieved through the Gewald
reaction.[4] A relevant synthesis for Methyl 2-amino-5-methylthiophene-3-carboxylate, which
could potentially be adapted for the 5-propyl analog, involves the reaction of an aldehyde (in
this case, propionaldehyde, which corresponds to the propyl group), an active methylene nitrile
(methyl cyanoacetate), and elemental sulfur in the presence of a base.

Gewald Synthesis of Methyl 2-amino-5-methylthiophene-
3-carboxylate

This protocol describes the synthesis of the methyl analog from propionaldehyde.
Reactants:
e Propionaldehyde

» Methyl cyanoacetate
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o Elemental Sulfur

e Morpholine (catalyst)

o Dimethylformamide (DMF, solvent)

Procedure:

¢ Dissolve elemental sulfur in DMF.

e Sequentially add methyl cyanoacetate and morpholine to the solution.

o Add propionaldehyde to the reaction mixture.

o Heat the mixture (e.g., at 50°C) and stir overnight.

 After cooling, dilute the mixture with water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

o Wash the combined organic phases with water and then with saturated brine.

e Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography to obtain the final product.[5]

A generalized workflow for the Gewald synthesis is depicted in the following diagram:

Reactants:

Aldehyde/Ketone X - e
Active Methylene Nitrile . (I T Heating and Stirring Lalo WOFkuD I Rt
Sulfur in Solvent (e.g., DMF) and Extraction (e.g., Column Chromatography)

Base (e.g., Morpholine)

Final Product:
Methyl 2-amino-5-substituted-
thiophene-3-carboxylate

Click to download full resolution via product page

Gewald Synthesis Workflow
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Applications in Drug Discovery and Development

2-Aminothiophene derivatives are valuable scaffolds in medicinal chemistry due to their wide
range of biological activities. They serve as key building blocks for the synthesis of various
heterocyclic compounds, including thienopyrimidines.[6] Thienopyrimidine derivatives have
been investigated as:

» Kinase inhibitors: For regulating cell signaling pathways in cancer.[6]

Calcium receptor antagonists.[6]

Transglutaminase inhibitors.[6]

Dipeptidyl peptidase IV (DPP-4) inhibitors.[6]

Antiviral agents, particularly against the hepatitis C virus.[6]

The general role of 2-aminothiophene derivatives as precursors in the synthesis of biologically
active thienopyrimidines is illustrated below.
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Chemical Synthesis Biological Application
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Synthesis and Application of Thienopyrimidines

Safety and Handling

While a specific Safety Data Sheet (SDS) for Methyl 2-amino-5-propylthiophene-3-
carboxylate is not available, data for analogous compounds like Methyl 2-aminothiophene-3-
carboxylate (CAS 4651-81-4) indicate that these chemicals should be handled with care.
Typical hazards include:

e Skin irritation
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e Serious eye irritation
e May cause respiratory irritation

Standard laboratory safety protocols should be followed, including the use of personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area or a fume hood.

Conclusion

Methyl 2-amino-5-propylthiophene-3-carboxylate represents a potentially valuable, yet
currently under-documented, chemical entity. By examining its close and well-characterized
analog, Methyl 2-amino-5-methylthiophene-3-carboxylate, this guide provides a foundational
understanding of the synthesis, properties, and applications relevant to this class of
compounds. The provided synthetic protocols and application insights are intended to facilitate
further research and development of novel therapeutics and materials based on the 2-
aminothiophene scaffold. Researchers are encouraged to adapt the outlined synthetic methods
to access the 5-propyl derivative and characterize its properties to expand the available
knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [*"Methyl 2-amino-5-propylthiophene-3-carboxylate CAS
number”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-
carboxylate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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